Cas no 77744-42-4 (Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)

Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- structure
77744-42-4 structure
Product Name:Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
CAS No:77744-42-4
MF:C18H38O3Si
MW:330.578027248383
CID:535565
PubChem ID:9996773
Update Time:2025-04-19

Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
    • 12-[tert-butyl(dimethyl)silyl]oxydodecanoic acid
    • SCHEMBL4844799
    • DTXSID10433941
    • 77744-42-4
    • Inchi: 1S/C18H38O3Si/c1-18(2,3)22(4,5)21-16-14-12-10-8-6-7-9-11-13-15-17(19)20/h6-16H2,1-5H3,(H,19,20)
    • InChI Key: VBVNDUUQYYRNHR-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCCCCCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 330.25902160g/mol
  • Monoisotopic Mass: 330.25902160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 5.99380

Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Related Literature

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